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Compound of Interest

Compound Name: PL-100

Cat. No.: B1678511 Get Quote

Disclaimer: The following guide provides general procedures for the disposal of chemical

waste. The name "PL-100" is applied to various products with different compositions. It is

imperative for all personnel to consult the specific Safety Data Sheet (SDS) for the PL-100
product they are using to ensure safe handling and disposal in accordance with all applicable

regulations.

Essential Safety and Logistical Information
Proper disposal of laboratory chemicals is crucial for maintaining a safe working environment

and ensuring environmental protection. The disposal of products labeled "PL-100" must be

handled with care, treating the substance as potentially hazardous waste. Always adhere to

your institution's specific waste management protocols and local, regional, and national

regulations.[1][2][3]

Key Disposal Principles:
Consult the SDS: The Safety Data Sheet is the primary source of information for the specific

PL-100 product in use. It will provide details on composition, hazards, and appropriate

disposal methods.

Segregation: Do not mix PL-100 waste with other chemical waste streams unless

compatibility has been confirmed. Incompatible wastes can lead to dangerous chemical

reactions.
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Container Management: Use appropriate, labeled, and sealed containers for waste

collection.[4][5] Ensure containers are in good condition and compatible with the chemical

waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat, when handling PL-100 and its waste.[3]

Waste Minimization: Whenever possible, adopt practices that reduce the volume of

hazardous waste generated.[6]

Step-by-Step Disposal Protocol
The following is a general protocol for the disposal of chemical waste like PL-100. This

procedure must be adapted based on the specific information provided in the product's SDS.

Waste Identification and Characterization:

Confirm that the waste is indeed "PL-100" and refer to the corresponding SDS to

understand its hazards (e.g., flammable, corrosive, toxic).

Determine if the waste is considered hazardous according to local and federal regulations.

Most chemical products will be.

Container Selection and Labeling:

Select a waste container that is chemically resistant to the components of PL-100.

The container must be in good condition, with a secure, tight-fitting lid.[5]

Affix a "Hazardous Waste" label to the container. The label should include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (as listed in the SDS)

The specific hazards (e.g., flammable, corrosive)

The date the waste was first added to the container

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.liquidpower.com/sap/LiquidPower/LP%20100//LP%20100%20-%20SDS%20(USA-English).pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b1678511?utm_src=pdf-body
https://www.prolabtechnolub.com/fichiersUpload/fichiers/20240912141324-599-pl-100-en-sds-2024.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b1678511?utm_src=pdf-body
https://www.benchchem.com/product/b1678511?utm_src=pdf-body
https://www.benchchem.com/product/b1678511?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The name and contact information of the generating researcher or lab.

Waste Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed except when adding waste.[5]

Ensure secondary containment is used to prevent spills.

Disposal Request and Pickup:

Once the container is full or has reached the accumulation time limit set by your institution,

arrange for its disposal through your facility's Environmental Health and Safety (EHS)

department.

Do not dispose of PL-100 down the drain or in regular trash.[5][7]

Quantitative Data Summary
The Safety Data Sheets for various "PL-100" products indicate the presence of several

hazardous components. While specific concentrations are often proprietary, the following table

summarizes the types of chemicals that may be present.

Component Category
Examples Found in "PL-
100" Products

Potential Hazards

Solvents

Heptanes, Petroleum

Distillates, Methyl Acetate,

Acetone

Flammable, Skin and Eye

Irritant, Respiratory Irritant

Propellants Liquefied Petroleum Gases
Flammable, Contents Under

Pressure

Note: This table is a composite from various products labeled "PL-100" and may not reflect the

composition of the specific product you are using. Always refer to the product-specific SDS.

Experimental Protocol: Waste Container Preparation
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This protocol details the steps for preparing a container for PL-100 waste accumulation.

Materials:

Appropriate waste container (chemically compatible, with a screw cap)

"Hazardous Waste" label

Pen or permanent marker

Personal Protective Equipment (PPE) as specified in the SDS

Procedure:

1. Select a clean, dry, and empty container. Ensure it is free from any residual chemicals that

could react with the PL-100 waste.

2. Inspect the container for any damage, such as cracks or leaks. Do not use a damaged

container.

3. Affix the "Hazardous Waste" label to the body of the container. Ensure the label is clearly

visible.

4. Using a pen or permanent marker, fill in the required information on the label as you begin

to add waste.

5. Place the prepared container in a designated and properly ventilated satellite

accumulation area, within secondary containment.

6. Keep the container securely capped at all times, except when adding waste.

PL-100 Disposal Workflow
The following diagram illustrates the general decision-making and procedural flow for the

proper disposal of PL-100.
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Caption: Workflow for the safe disposal of PL-100 chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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